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Compound Name: 2-Methylindoline

Cat. No.: B143341 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methylindoline, with the CAS number 6872-06-6, is a heterocyclic organic compound

featuring a bicyclic structure composed of a fused benzene ring and a five-membered nitrogen-

containing ring, with a methyl group at the second position.[1] Its chemical formula is C₉H₁₁N.

[2][3][4] This compound serves as a crucial intermediate and building block in various chemical

syntheses, particularly in the pharmaceutical and dye industries.[3][4] Its derivatives have

shown potential in medicinal chemistry for designing biologically active compounds, and it is a

reactant in the preparation of norepinephrine reuptake inhibitors, antitumor agents, and the

diuretic agent indapamide, among others.[3][5] Understanding the physical properties of 2-
Methylindoline is fundamental for its application in synthesis, process development, and

formulation. This guide provides a comprehensive overview of its core physical characteristics,

experimental methodologies for their determination, and relevant safety information.

Core Physical and Chemical Properties
The physical properties of 2-Methylindoline have been well-documented across various

chemical suppliers and databases. A summary of these key quantitative data points is

presented below for easy reference and comparison.
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Property Value

Molecular Formula C₉H₁₁N[2][3][4]

Molecular Weight 133.19 g/mol [3][4][6]

Appearance
Clear, colorless to faint yellow or brown liquid.[2]

[3][4]

Melting Point -51 °C[4][5][7]

Boiling Point 228-229 °C (at standard pressure).[2][4][8]

Density 1.023 g/mL at 25 °C.[4][8]

Refractive Index (n20/D) 1.569.[4][8]

Flash Point 93 °C (200 °F).[4][9]

pKa 5.26 (Predicted).[4][10]

Water Solubility Insoluble/Negligible.[2][4]

Solubility in Organics Soluble in Chloroform and Methanol.[1][4]

Spectroscopic Data
Spectroscopic analysis is critical for the structural elucidation and confirmation of 2-
Methylindoline.

Mass Spectrometry (MS): The NIST WebBook provides the electron ionization mass

spectrum for 2-Methylindoline, which is a key tool for determining its molecular weight and

fragmentation pattern.[11] GC-MS data is also available, showing major peaks at m/z values

of 133, 118, and 117.[6]

Infrared (IR) Spectroscopy: The NIST WebBook also contains the gas-phase IR spectrum for

2-Methylindoline, which is useful for identifying its functional groups.[12]

Nuclear Magnetic Resonance (NMR) Spectroscopy: While a specific spectrum for 2-
Methylindoline is referenced, detailed peak assignments require access to specialized

databases.[6][13] 1H NMR and 13C NMR are standard methods for confirming the

compound's hydrogen and carbon framework.
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Experimental Protocols
The determination of the physical properties of organic compounds like 2-Methylindoline
follows well-established laboratory procedures.

Determination of Boiling Point via Simple Distillation
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid.[14] For 2-Methylindoline, a simple distillation apparatus is used.

Methodology:

A sample of 2-Methylindoline (e.g., 10-20 mL) is placed in a round-bottom flask.

The flask is connected to a distillation head, which is fitted with a thermometer and a

condenser.[14] The thermometer bulb should be positioned just below the side arm leading

to the condenser to accurately measure the temperature of the vapor.

The flask is heated gently.

As the liquid boils, the vapor rises, and its temperature is recorded by the thermometer. The

temperature will stabilize at the boiling point of the liquid.[14]

The vapor then passes into the condenser, where it is cooled and reverts to a liquid, which is

collected in a receiving flask.[14]

The recorded stable temperature is the boiling point. For 2-Methylindoline, this is expected

to be in the range of 228-229 °C.[8]
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Apparatus Setup

Measurement Process

Place 2-Methylindoline
in Round-Bottom Flask

Assemble Distillation Apparatus
(Condenser, Thermometer)

Connect

Gently Heat the Flask

Start

Vapor Rises and
Temperature Stabilizes

Record Stable Temperature
as Boiling Point

Vapor Condenses and
is Collected

Boiling Point: 228-229 °C

Result

Click to download full resolution via product page

Workflow for Boiling Point Determination.

Determination of Density
Density is the mass per unit volume of a substance.
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Methodology:

An empty, dry pycnometer (specific gravity bottle) of a known volume is weighed accurately.

The pycnometer is filled with 2-Methylindoline.

The filled pycnometer is weighed again.

The mass of the 2-Methylindoline is determined by subtracting the mass of the empty

pycnometer from the mass of the filled pycnometer.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer. The measurement should be performed at a controlled temperature, typically 25

°C.[4][8]

Determination of Solubility
Solubility is assessed qualitatively to determine if a substance is soluble, partially soluble, or

insoluble in a given solvent.

Methodology:

A small amount of 2-Methylindoline (e.g., 0.1 mL) is added to a test tube containing a

specific volume of the solvent (e.g., 2 mL) to be tested (e.g., water, ethanol, chloroform).[15]

The mixture is agitated or vortexed to ensure thorough mixing.

The mixture is observed to see if the solute dissolves completely, forming a single

homogeneous phase (soluble), if it dissolves partially, or if it remains as a separate phase

(insoluble).[15]

For 2-Methylindoline, it is expected to be insoluble in water but soluble in organic solvents

like chloroform and methanol.[1][2][4]

Role as a Chemical Intermediate
2-Methylindoline is rarely the final product but rather a key starting material or intermediate in

multi-step syntheses. Its physical properties, especially boiling point and solubility, are critical
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for reaction setup, purification (e.g., distillation, extraction), and handling.

Starting Material
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2-Methylindoline as a Versatile Chemical Intermediate.
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Safety and Handling
A comprehensive understanding of a chemical's properties includes its safety profile.

Hazards: 2-Methylindoline may cause skin, eye, and respiratory tract irritation.[2] It is

harmful if swallowed.[9] During a fire, it can generate irritating and highly toxic gases like

carbon monoxide and nitrogen oxides.[2]

Handling: Use with adequate ventilation and wear appropriate personal protective equipment

(PPE), including chemical safety goggles and gloves.[2] Wash thoroughly after handling.

Keep the container tightly closed and away from heat, sparks, and open flames.[2]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such

as strong oxidizing agents and strong acids.[2] It is recommended to keep the container

tightly closed in a dark place under an inert atmosphere.[4][5]

Conclusion
2-Methylindoline is a valuable chemical compound with a well-defined set of physical

properties that are crucial for its application in research and industrial synthesis. Its high boiling

point, specific density, and solubility characteristics dictate the conditions required for its use in

creating a wide array of more complex molecules, including vital pharmaceuticals and dyes.

The experimental protocols outlined provide a basis for the verification of these properties,

ensuring quality control and consistency in its application. Adherence to proper safety and

handling procedures is paramount to mitigate the risks associated with its use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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